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Disclaimer: As of late 2025, the scientific consensus is that the material designated LK-99, a

copper-substituted lead apatite, is not a room-temperature, ambient-pressure superconductor.

[1][2] Initial claims were met with widespread interest, but numerous independent replication

efforts have concluded that the material is largely an insulator and that the observed

phenomena suggestive of superconductivity were likely caused by impurities, most notably

copper(I) sulfide (Cu₂S).[1][2] This guide summarizes the experimental and theoretical findings

regarding the synthesis and observed phases of the LK-99 material system.

Introduction to the LK-99 System
In July 2023, a research team from South Korea claimed the synthesis of a room-temperature

and ambient-pressure superconductor, which they named LK-99.[1][3] The material is a

polycrystalline compound with the approximate chemical formula Pb₉Cu(PO₄)₆O, formed by

substituting a small amount of copper for lead in a lead-apatite crystal structure.[1][4] The

proposed mechanism for superconductivity involved severe structural distortion caused by this

substitution, leading to a slight volume reduction (0.48%) and the creation of internal stress.[3]

[5] This stress was theorized to form "superconducting quantum wells" within the material's

structure.[3][5]

However, subsequent global research efforts failed to reproduce the claimed superconductivity.

Instead, they identified the material as a multiphase system where impurities, rather than the

primary LK-99 compound, were responsible for the observed electrical and magnetic signals.[1]

[6]
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Experimental Protocols: Synthesis of LK-99
The synthesis of LK-99 is a multi-step solid-state reaction process. The originally described

protocol is detailed below.[1]

Lanarkite (Pb₂(SO₄)O) Production:

Reactants: Lead(II) oxide (PbO) and lead(II) sulfate (Pb(SO₄)) powders.

Method: The powders are mixed in a 1:1 molar ratio.

Conditions: The mixture is heated in an alumina crucible at 725°C for 24 hours in an air

atmosphere.[1][7] The product is a white powder.

Copper(I) Phosphide (Cu₃P) Production:

Reactants: Copper (Cu) and Phosphorus (P) powders.

Method: The powders are mixed in a 3:1 molar ratio.

Conditions: The mixture is sealed in a quartz tube under a vacuum (<10⁻³ Torr). It is then

heated to 550°C for 48 hours.[1]

Reactants: The synthesized Lanarkite and Copper Phosphide are ground into a fine powder

and mixed.

Method: The powder mixture is sealed in a quartz tube under vacuum.

Conditions: The sealed tube is heated to 925°C for a duration of 5 to 20 hours.[1] During this

process, sulfur is released as a gas.[1]

The following diagram illustrates the experimental workflow for the synthesis of LK-99.
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Diagram 1: LK-99 Synthesis Experimental Workflow
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Diagram 1: LK-99 Synthesis Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12382207?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data and Observed Phases
A definitive phase diagram for the Pb-Cu-P-O system around the LK-99 composition has not

been established. Instead, a collection of results from various replication attempts provides

insight into the phases produced under different conditions. The consensus is that the

synthesis protocol yields a multiphase material, where the primary phase is an insulator.[1][8]
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Research
Group / Study

Synthesis
Variations /
Purity

Observed
Electrical
Properties

Observed
Magnetic
Properties

Key Finding /
Conclusion

Original Claim

(Lee, Kim et al.)

Stated synthesis

protocol.

Claimed zero

resistivity below

~400 K (127 °C).

[3]

Claimed

Meissner effect

(levitation).[3]

Claimed room-

temperature,

ambient-

pressure

superconductor.

Chinese

Academy of

Sciences (CAS)

Reproduced

protocol,

identified Cu₂S

impurity.

Sharp resistivity

drop near 385 K,

but not to zero.

Insulating

behavior in pure

samples.[2][9]

Diamagnetic.

Hysteresis

observed,

consistent with a

1st-order

transition, not

superconductivity

.[2]

The observed

transition is due

to a structural

phase change in

Cu₂S impurities,

not

superconductivity

.[2][9]

National Physics

Laboratory of

India

Used purer

precursors in a

second attempt.

Highly resistive,

insulator-like

behavior.[6][8]

Diamagnetic, but

no Meissner

effect. Some

samples showed

weak

ferromagnetism.

[6][7]

The material is

not a

superconductor

but a

diamagnetic

insulator.[8]

Max Planck

Institute for Solid

State Research

Synthesized

pure, single

crystals.

Highly resistive

insulator.

No magnetic

response.

Pure, single-

crystal LK-99

(Pb₈.₉Cu₁.₁(PO₄)

₆O) is a

transparent,

purple insulator,

not a

superconductor.

[1]
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Southeast

University

Four synthesis

attempts.

One flake

showed a

resistance drop

to near-zero

levels below 110

K (-163 °C).[1]

No observed

Meissner effect.

[1]

Possible low-

temperature

superconductivity

in a small

fraction of one

sample, but not

replicated.

The Critical Role of Copper Sulfide (Cu₂S) Impurities
The most significant finding from the global replication efforts was the identification of copper(I)

sulfide (Cu₂S) as a critical impurity phase formed during synthesis.[2] This impurity is now

understood to be the source of the phenomena originally attributed to superconductivity in LK-

99.

First-Order Structural Transition: Cu₂S undergoes a structural phase transition at

approximately 385 K (112 °C).[6][9]

Resistivity Drop: This transition is accompanied by a sharp drop in electrical resistivity by

several orders of magnitude, mimicking a superconducting transition but not reaching zero

resistance.[2][10]

Diamagnetism: Cu₂S is also diamagnetic, which could be misinterpreted as the Meissner

effect, especially in small, partially levitating fragments.[1]

The diagram below illustrates the logical flow of how the Cu₂S impurity led to the initial

misinterpretation.
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Diagram 2: Logical Flow of Cu₂S Impurity Misinterpretation
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Diagram 2: Logical Flow of Cu₂S Impurity Misinterpretation

Theoretical Models and Electronic Structure
Despite the negative experimental consensus, theoretical studies using Density Functional

Theory (DFT) were performed to understand the potential electronic structure of LK-99.

Flat Band Theory: An early DFT analysis by Sinéad Griffin at Lawrence Berkeley National

Laboratory suggested that the substitution of Cu for Pb could induce a structural distortion

leading to the formation of correlated, isolated "flat bands" near the Fermi level.[11] In

theoretical physics, such flat bands are sometimes associated with strongly correlated

electronic states that can give rise to superconductivity.[11][12]
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Vibrational Instability: Later theoretical work found that while a hexagonal lattice structure

could feature these metallic flat bands, this configuration was vibrationally unstable.[1] A

more stable, distorted triclinic lattice was found to be insulating, which aligns with

experimental results for pure samples.[1]

The proposed theoretical mechanism for superconductivity, though not experimentally

validated, follows a clear logical path.

Diagram 3: Proposed Theoretical Mechanism for Superconductivity in LK-99
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Diagram 3: Proposed Theoretical Mechanism for Superconductivity in LK-99
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The investigation into the LK-99 material system serves as a case study in the scientific

process of verification and replication. While the initial claims of room-temperature

superconductivity were disproven, the research yielded important findings. The proposed

phase diagram for LK-99 is not one of a superconductor but that of a complex, multiphase

material. The primary, pure phase of copper-substituted lead apatite (Pb₉Cu(PO₄)₆O) is a

diamagnetic insulator.[1][8] The widely reported superconductivity-like signals were decisively

attributed to a first-order structural phase transition in the Cu₂S impurity, which is a common

byproduct of the original synthesis method.[2][10] Theoretical calculations provided insights into

its potential electronic structure but ultimately supported the experimental findings that the

stable form of the material is non-superconducting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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